![molecular formula C11H13FN2O B1459800 5-[2-(Dimethylamino)ethoxy]-2-fluorobenzonitrile CAS No. 1864062-45-2](/img/structure/B1459800.png)
5-[2-(Dimethylamino)ethoxy]-2-fluorobenzonitrile
Overview
Description
5-[2-(Dimethylamino)ethoxy]-2-fluorobenzonitrile is a chemical compound with the molecular formula C11H13FN2O and a molecular weight of 208.23 g/mol . It is available for purchase from various chemical suppliers.
Molecular Structure Analysis
The molecular structure of 5-[2-(Dimethylamino)ethoxy]-2-fluorobenzonitrile consists of a benzene ring with a fluorine atom and a nitrile group attached to it. Additionally, it has a dimethylaminoethoxy group attached to the benzene ring .Scientific Research Applications
Pharmacology: Potential Therapeutic Agent Synthesis
This compound may serve as a precursor in the synthesis of various therapeutic agents. Its structure, featuring a fluorobenzonitrile group, could be integral in creating molecules with potential pharmacological activities. The dimethylaminoethoxy group could enhance cell membrane permeability, making it valuable for drug development .
Material Science: Advanced Polymer Synthesis
In material science, this compound could be used to modify the properties of polymers. The presence of a fluorine atom can contribute to the creation of polymers with enhanced thermal stability and chemical resistance, which are desirable in high-performance materials .
Chemical Synthesis: Building Block for Complex Molecules
As a versatile building block, 5-[2-(Dimethylamino)ethoxy]-2-fluorobenzonitrile can be used in the synthesis of complex organic molecules. Its reactivity with various reagents can lead to a wide range of derivatives, useful in organic chemistry research and industrial applications .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound could be investigated for its potential role as an enzyme inhibitor. By interacting with specific enzymes, it could help in understanding enzyme mechanisms and aid in the design of inhibitors for therapeutic use .
Industrial Applications: Catalyst in Chemical Reactions
Industrially, it might act as a catalyst or intermediate in chemical reactions, particularly in the production of dyes, resins, and other chemicals where precise electronic properties are required due to the presence of the fluorine atom .
Environmental Applications: Antifungal Agent Development
Environmental studies could explore the use of this compound in developing antifungal agents. Its structural components might interact with fungal cell membranes or metabolic pathways, providing a basis for new antifungal treatments or agricultural chemicals .
Safety and Hazards
The safety data sheet for a related compound, 2-[2-(Dimethylamino)ethoxy]ethanol, indicates that it is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation . It’s important to handle 5-[2-(Dimethylamino)ethoxy]-2-fluorobenzonitrile with appropriate safety measures.
properties
IUPAC Name |
5-[2-(dimethylamino)ethoxy]-2-fluorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O/c1-14(2)5-6-15-10-3-4-11(12)9(7-10)8-13/h3-4,7H,5-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAOIPUQMHXAEQX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCOC1=CC(=C(C=C1)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[2-(Dimethylamino)ethoxy]-2-fluorobenzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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